molecular formula C7H2Cl5F B8590633 1,5-Dichloro-2-fluoro-4-(trichloromethyl)benzene

1,5-Dichloro-2-fluoro-4-(trichloromethyl)benzene

Cat. No.: B8590633
M. Wt: 282.3 g/mol
InChI Key: WZWNFRQEMDEWEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,5-Dichloro-2-fluoro-4-(trichloromethyl)benzene is a useful research compound. Its molecular formula is C7H2Cl5F and its molecular weight is 282.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H2Cl5F

Molecular Weight

282.3 g/mol

IUPAC Name

1,5-dichloro-2-fluoro-4-(trichloromethyl)benzene

InChI

InChI=1S/C7H2Cl5F/c8-4-2-5(9)6(13)1-3(4)7(10,11)12/h1-2H

InChI Key

WZWNFRQEMDEWEO-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CC(=C1F)Cl)Cl)C(Cl)(Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 200 ml four-necked flask equipped with a stirrer, a reflux condenser, a thermometer and a dropping funnel, 97 ml (1 mol) of carbon tetrachloride and 26.7 g (0.2 mol) of aluminum chloride were charged, and 16.5 g (0.1 mol) of 1,3-dichloro-4-fluorobenzene was dropwised added thereto under reflux. Thereafter, the mixture was reacted for 20 minutes. Post treatment was conducted in the same manner as in Example 4 to obtain 17.7 g (yield: 62.6%) of 2.4-dichloro-5-fluorobenzotrichloride.
Quantity
97 mL
Type
reactant
Reaction Step One
Quantity
26.7 g
Type
reactant
Reaction Step One
Quantity
16.5 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.